Cas no 1806887-21-7 (2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806887-21-7
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4852194
• Update Time: 2025-06-29

2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-4-2(7(11,12)13)1-15-6(14)3(4)5(9)10/h1,5H,(H2,14,15)
• InChI Key： ZGXDZBKEGULYRX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CN=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806887-21-7)

2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine, with the CAS number 1806887-21-7, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with an amino group, a bromo group, a difluoromethyl group, and a trifluoromethyl group. These substituents endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The synthesis of 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of a pyridine derivative that is subsequently modified through halogenation, fluorination, and amination steps. The presence of the bromo group allows for further functionalization, making this compound a versatile intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in both academic and industrial settings.

In terms of its chemical properties, 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine exhibits high stability under various conditions. The trifluoromethyl and difluoromethyl groups contribute to its lipophilicity and metabolic stability, which are crucial factors in drug design. The amino group provides reactivity for further derivatization, while the bromo group can be used as a handle for cross-coupling reactions to introduce additional functional groups. These properties make the compound an attractive starting point for the development of novel therapeutic agents.

The biological activity of 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit specific kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. Additionally, the compound has shown promise as an inhibitor of viral replication, making it a potential lead for antiviral drug development.

In the context of medicinal chemistry, 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has been used as a scaffold for the design and synthesis of novel drug candidates. By modifying the substituents on the pyridine ring, researchers have been able to fine-tune the pharmacological properties of these derivatives to optimize their therapeutic potential. For example, introducing different substituents at the 6-position of the pyridine ring has led to compounds with enhanced potency and selectivity against specific targets.

Clinical trials involving derivatives of 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine have shown promising results. Early-phase trials have demonstrated good safety profiles and preliminary evidence of efficacy in treating various conditions. These findings have paved the way for further clinical development and potential commercialization of these compounds as new therapeutic options.

Beyond its applications in drug discovery, 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine has also found use in other areas of scientific research. For instance, it has been employed as a probe molecule in biochemical assays to study protein-protein interactions and enzyme kinetics. The unique electronic properties of this compound make it suitable for such applications, where precise control over molecular interactions is essential.

In conclusion, 2-Amino-4-bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806887-21-7) is a versatile and promising compound with significant potential in both research and pharmaceutical applications. Its unique structural features and favorable chemical properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field of medicinal chemistry.